3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)propanoic acid

• IUPAC Name: 3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-[1]benzofuro[3,2-g]chromen-3-yl)propanoic acid
• InChI: InChI=1S/C19H18O5/c1-10-11(6-7-18(20)21)19(22)24-16-9-17-14(8-13(10)16)12-4-2-3-5-15(12)23-17/h8-9H,2-7H2,1H3,(H,20,21)
• InChI Key: PLOVHSNHAJMCGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C4=C(O3)CCCC4)CCC(=O)O
• Molecular Formula: C19H18O5
• Molecular Weight: 326.3 g/mol

Description

This compound is also known by its IUPAC name, 3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-1benzofuro[3,2-g]chromen-3-yl)propanoic acid. It has a molecular formula of C26H23NO6.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofurochromen group, which is a polycyclic aromatic system with a fused benzene, furan, and chromene ring. The compound also contains a propanoic acid group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 445.5 g/mol. Other computed properties include a XLogP3-AA of 4.1, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 6, a rotatable bond count of 5, and a topological polar surface area of 106 Ų.

Scientific Research Applications

Synthesis and Characterization

• New Derivatives Synthesis : Research highlights the synthesis of novel chromene derivatives, including their structural deduction through elemental analysis and spectral data. For instance, the synthesis of a new derivative from a condensation reaction, characterized by DFT calculations and spectral analysis, showcases the methodological advancements in synthesizing complex chromene structures (Halim & Ibrahim, 2017).
• Efficient Synthesis Methods : Another study developed an efficient method for preparing substituted methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates, emphasizing the advantages such as atom economy and mild reaction conditions (Komogortsev, Melekhina, & Lichitsky, 2022).

Applications in Material Science

• Optical and Electronic Properties : The electronic structure, absorption spectra, and nonlinear optical (NLO) properties of chromene derivatives are of significant interest. Research into the NLO analysis and electronic absorption spectra of such compounds provides valuable data for potential applications in material science and photonic devices (Halim & Ibrahim, 2017).
• Biological Activity Studies : The synthesis of chromene derivatives and their metal complexes is extensively studied for their potential biological activities. For example, Ni(II) and Zn(II) complexes synthesized from tridentate 3-formyl chromone Schiff bases exhibited pronounced antimicrobial activity, showcasing the biomedical applications of these compounds (Kavitha & Reddy, 2014).